Cas no 866011-01-0 (3-Methyl-N-{5-(2-methylbenzyl)sulfanyl-1H-1,2,4-triazol-3-yl}benzenesulfonamide)

• Product Name: 3-Methyl-N-{5-(2-methylbenzyl)sulfanyl-1H-1,2,4-triazol-3-yl}benzenesulfonamide
• CAS No: 866011-01-0
• MF: C₁₇H₁₈N₄O₂S₂
• MW: 374.480420589447
• CID: 4662278
• Update Time: 2025-08-05

3-Methyl-N-{5-(2-methylbenzyl)sulfanyl-1H-1,2,4-triazol-3-yl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-{5-[(2-methylbenzyl)sulfanyl]-1H-1,2,4-triazol-3-yl}benzenesulfonamide
• 3-methyl-N-(5-{[(2-methylphenyl)methyl]sulfanyl}-1H-1,2,4-triazol-3-yl)benzene-1-sulfonamide
• 3-Methyl-N-{5-(2-methylbenzyl)sulfanyl-1H-1,2,4-triazol-3-yl}benzenesulfonamide

• Inchi： 1S/C17H18N4O2S2/c1-12-6-5-9-15(10-12)25(22,23)21-16-18-17(20-19-16)24-11-14-8-4-3-7-13(14)2/h3-10H,11H2,1-2H3,(H2,18,19,20,21)
• InChI Key： YEKSEYANKUXRDH-UHFFFAOYSA-N
• SMILES： C1(S(NC2N=C(SCC3=CC=CC=C3C)NN=2)(=O)=O)=CC=CC(C)=C1

Additional information on 3-Methyl-N-{5-(2-methylbenzyl)sulfanyl-1H-1,2,4-triazol-3-yl}benzenesulfonamide

Comprehensive Overview of 3-Methyl-N-{5-(2-methylbenzyl)sulfanyl-1H-1,2,4-triazol-3-yl}benzenesulfonamide (CAS No. 866011-01-0)

3-Methyl-N-{5-(2-methylbenzyl)sulfanyl-1H-1,2,4-triazol-3-yl}benzenesulfonamide (CAS No. 866011-01-0) is a specialized sulfonamide derivative with a unique molecular structure that combines a 1,2,4-triazole core and a methylbenzenesulfonamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in enzyme inhibition and bioactive molecule design. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

The sulfanyl and sulfonamide functional groups in this compound contribute to its hydrogen-bonding capacity, making it a candidate for targeted drug delivery systems. Recent studies highlight its relevance in addressing antimicrobial resistance (AMR), a pressing global health concern. As the demand for novel small-molecule inhibitors grows, 3-Methyl-N-{5-(2-methylbenzyl)sulfanyl-1H-1,2,4-triazol-3-yl}benzenesulfonamide is being explored for its potential to modulate protein-protein interactions (PPIs) in disease pathways.

From a synthetic chemistry perspective, the compound’s heterocyclic framework offers versatility for structure-activity optimization. Its CAS No. 866011-01-0 serves as a critical identifier in chemical databases, facilitating collaborations across academic and industrial labs. Innovations in green chemistry have also spurred interest in eco-friendly synthesis routes for such sulfonamide-triazole hybrids, aligning with the sustainable development goals (SDGs).

In the context of AI-driven drug discovery, this compound’s molecular descriptors are being analyzed using machine learning algorithms to predict its bioavailability and toxicity profiles. Such computational approaches are revolutionizing how researchers screen lead compounds, reducing time and costs. The integration of cheminformatics tools further enhances its potential in precision medicine applications.

Beyond pharmaceuticals, 3-Methyl-N-{5-(2-methylbenzyl)sulfanyl-1H-1,2,4-triazol-3-yl}benzenesulfonamide is being investigated for its role in crop protection. Its sulfonamide-triazole scaffold exhibits promise as a plant growth regulator, addressing challenges like climate-resilient agriculture. This dual utility underscores its importance in both human health and food security initiatives.

As regulatory frameworks evolve, the compound’s patent landscape and intellectual property (IP) status are under scrutiny. Stakeholders are keen to understand its commercial viability and scalable production methods. With advancements in continuous flow chemistry, manufacturers aim to optimize its synthesis while minimizing environmental footprint.

In summary, 3-Methyl-N-{5-(2-methylbenzyl)sulfanyl-1H-1,2,4-triazol-3-yl}benzenesulfonamide (CAS No. 866011-01-0) represents a multifaceted compound at the intersection of medicinal chemistry, computational biology, and sustainable agriculture. Its continued exploration may yield breakthroughs in personalized therapeutics and green agrochemicals, resonating with contemporary scientific and societal priorities.